2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(2-ethylphenyl)acetamide

• IUPAC Name: 2-[2,4-dioxo-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]-N-(2-ethylphenyl)acetamide
• InChI: InChI=1S/C23H21N5O3/c1-2-16-8-3-4-10-18(16)26-20(29)15-27-19-11-7-13-25-21(19)22(30)28(23(27)31)14-17-9-5-6-12-24-17/h3-13H,2,14-15H2,1H3,(H,26,29)
• InChI Key: DQCSIJCQTFWBRE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC=CC=N4)N=CC=C3
• Molecular Formula: C23H21N5O3
• Molecular Weight: 415.4 g/mol
• CAS No.: 941952-23-4

Description

2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(2-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C23H21N5O3 and its molecular weight is 415.453. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactivity

This compound is part of a broader class of chemicals that have been explored for their synthetic versatility and potential in producing various derivatives with significant biological activities. For instance, the synthesis and antimicrobial activity of pyrimidinone and oxazinone derivatives fused with thiophene rings have been investigated, using related starting materials for the creation of antimicrobial agents. These compounds exhibit good antibacterial and antifungal activities, showcasing the chemical's potential as a precursor for antimicrobial agents (Hossan et al., 2012).

Biological Activities

Antimicrobial and Anti-inflammatory Applications

Several studies have focused on synthesizing new derivatives and evaluating their antimicrobial and anti-inflammatory activities. For example, synthesis efforts have led to new heterocyclic compounds incorporating various moieties, showing promising antimicrobial activities (Bondock et al., 2008). Additionally, the compound has been used as a starting material or intermediate in the synthesis of products with good anti-inflammatory activity, comparable to reference drugs like Prednisolone® (Amr et al., 2007).

Anticancer Potential

Research into the anticancer potential of derivatives of this compound has been conducted, with some derivatives showing appreciable cancer cell growth inhibition against various cancer cell lines. This suggests the compound's utility in developing new anticancer agents (Al-Sanea et al., 2020).